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Compound of Interest

N-(3-Methoxy-4-
Compound Name: _ ]
nitrophenyl)acetamide

Cat. No.: B1338348

An In-depth Technical Guide on N-(3-Methoxy-4-nitrophenyl)acetamide and Its Isomers

This technical guide provides a comprehensive overview of the chemical and physical
properties, molecular structure, and synthesis of N-(3-Methoxy-4-nitrophenyl)acetamide and
its closely related, more extensively studied isomer, N-(4-Methoxy-3-nitrophenyl)acetamide.
This document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Introduction

N-(3-Methoxy-4-nitrophenyl)acetamide and its isomers are aromatic compounds belonging
to the class of acetamides. These compounds are of interest in medicinal chemistry and
materials science due to their structural motifs, which are present in various biologically active
molecules. This guide will focus on the user-specified compound and provide comparative data
on a key isomer to offer a broader understanding of this chemical class.

Compound Identification and Physicochemical
Properties

There can be ambiguity in the nomenclature of substituted phenylacetamides. The position of
the substituents on the phenyl ring is crucial for the compound's identity and properties. This
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guide addresses N-(3-Methoxy-4-nitrophenyl)acetamide and the more commonly
documented isomer, N-(4-Methoxy-3-nitrophenyl)acetamide.

N-(3-Methoxy-4- N-(4-Methoxy-3-

Property . . . .
nitrophenyl)acetamide nitrophenyl)acetamide
Not explicitly found; precursor

CAS Number 50651-39-3[1]
has CAS

Molecular Formula CoH10N204 CoH10N204[1]

Molecular Weight 210.19 g/mol 210.1867 g/mol [1]
N-(3-Methoxy-4- N-(4-Methoxy-3-

IUPAC Name _ , _ ,
nitrophenyl)acetamide nitrophenyl)acetamide

Synonyms 3'-Methoxy-4'-nitroacetanilide 4'-Methoxy-3'-nitroacetanilide

Molecular Structure

The molecular structure of these isomers is characterized by a central phenyl ring substituted
with an acetamide group, a methoxy group, and a nitro group. The relative positions of the
methoxy and nitro groups define the specific isomer.

Caption: Molecular Structure of N-(3-Methoxy-4-nitrophenyl)acetamide.
Caption: Molecular Structure of N-(4-Methoxy-3-nitrophenyl)acetamide.

In the case of N-(4-Methoxy-3-nitrophenyl)acetamide, crystallographic studies have shown that
the methoxy and acetamide groups are nearly coplanar with the phenyl ring.[2][3] The nitro
group, however, is twisted out of this plane by approximately 30 degrees and can be
disordered over two orientations.[2][3][4]

Experimental Protocols: Synthesis

Detailed synthesis protocols are available in the literature for isomers of N-(3-Methoxy-4-
nitrophenyl)acetamide. The general method involves the acetylation of the corresponding
substituted nitroaniline.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1338348?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=50651-39-3
https://webbook.nist.gov/cgi/cbook.cgi?ID=50651-39-3
https://webbook.nist.gov/cgi/cbook.cgi?ID=50651-39-3
https://www.benchchem.com/product/b1338348?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10162034/
https://journals.iucr.org/x/issues/2023/04/00/hb4429/hb4429.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10162034/
https://journals.iucr.org/x/issues/2023/04/00/hb4429/hb4429.pdf
https://journals.iucr.org/x/issues/2025/06/00/hb4520/hb4520.pdf
https://www.benchchem.com/product/b1338348?utm_src=pdf-body
https://www.benchchem.com/product/b1338348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of N-(4-Methoxy-3-nitrophenyl)acetamide

A documented method for the synthesis of N-(4-Methoxy-3-nitrophenyl)acetamide involves the
acetylation of 4-methoxy-3-nitroaniline.[2]

Materials:

* 4-methoxy-3-nitroaniline (20 mmol, 3.36 g)

e Glacial acetic acid (30 ml)

o Acetic anhydride (24 mmol, 2.46 g, 20% molar excess)
Procedure:

e A solution of 4-methoxy-3-nitroaniline in glacial acetic acid is prepared in a suitable reaction
vessel.

e Acetic anhydride is added to the solution.
e The reaction mixture is refluxed for 2 hours with continuous stirring.
 After the reaction is complete, the mixture is dried under vacuum.

o The resulting residue is purified by recrystallization twice from deionized water to yield single
crystals of N-(4-Methoxy-3-nitrophenyl)acetamide.[2]

4-methoxy-3-nitroaniline
in Glacial Acetic Acid
: ) Dry under Vacuum }—» Recrystallize from N-(4-Methoxy-3-nitrophenyl)acetamide
> Deionized Water
Acetic Anhydride

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-(4-Methoxy-3-nitrophenyl)acetamide.
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Synthesis of N-(4-Methoxy-2-nitrophenyl)acetamide

A similar acetylation procedure is used for the synthesis of N-(4-Methoxy-2-
nitrophenyl)acetamide.[5][6][7]

Materials:

» 4-methoxy-2-nitroaniline (20 mmol, 3.36 g)

e Glacial acetic acid (30 ml)

o Acetic anhydride (24 mmol, 2.46 g)

Procedure:

» 4-methoxy-2-nitroaniline is dissolved in glacial acetic acid.

e Acetic anhydride is added to the solution.

e The reaction mixture is stirred continuously for 18 hours at room temperature.
o Following the reaction, the mixture is dried under vacuum.

e The N-(4-methoxy-2-nitrophenyl)acetamide in the residue is purified by recrystallization twice
from an aqueous solution.[5][6][7]

Biological Activity and Signaling Pathways

There is limited specific information in the public domain regarding the biological activity and
involvement in signaling pathways for N-(3-Methoxy-4-nitrophenyl)acetamide. However, the
broader class of 4-alkoxyacetanilides, to which these compounds are related, has a history of
use as analgesics and antipyretics.[2][6] The biological effects of these precursor drugs are
often attributed to their metabolites. For instance, 4-alkoxyacetanilides can undergo oxidative
O-dealkylation in vivo to form N-(4-hydroxyphenyl)acetamide (acetaminophen), a clinically
significant analgesic.[2]

It has been suggested that nitrated metabolites of such compounds may arise in vivo during
conditions of oxidative stress, potentially modulating their pharmacological or toxicological
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profiles.[8] While no specific signaling pathways have been elucidated for N-(3-Methoxy-4-
nitrophenyl)acetamide, research on related acetamide derivatives has explored their potential
as antitubercular agents.[9]

Conclusion

This technical guide has summarized the available information on N-(3-Methoxy-4-
nitrophenyl)acetamide and its isomer, N-(4-Methoxy-3-nitrophenyl)acetamide. While data on
the user-specified compound is scarce, the detailed information provided for its well-
documented isomer offers valuable insights into the synthesis, structure, and potential context
of this class of compounds. Further research is required to fully characterize the
physicochemical properties and biological activities of N-(3-Methoxy-4-
nitrophenyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1338348#n-3-methoxy-4-nitrophenyl-acetamide-cas-
number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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